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Compound of Interest

Compound Name: 3-Bromocyclobutanone

Cat. No.: B1528419

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents with enhanced efficacy, selectivity, and improved
pharmacokinetic profiles is a central theme in contemporary drug discovery. The strategic
incorporation of unique structural motifs is a key approach to navigating the complexities of
chemical space and achieving desired biological activities. Among these, the cyclobutane ring
has emerged as a valuable scaffold in medicinal chemistry. Its inherent ring strain and
puckered conformation offer a rigid framework that can enforce specific pharmacophoric
orientations, improve metabolic stability, and serve as a bioisostere for other chemical groups.
3-Bromocyclobutanone, a readily accessible and highly reactive intermediate, stands out as a
pivotal building block for the synthesis of a diverse array of cyclobutane-containing molecules
with significant therapeutic potential.

This technical guide provides a comprehensive overview of 3-bromocyclobutanone as a
versatile tool in medicinal chemistry. It covers its synthesis, key reactions, and potential
applications, with a focus on providing practical experimental details and quantitative data to
aid researchers in its effective utilization.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 3-
bromocyclobutanone is presented in Table 1.
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Property Value Reference(s)
CAS Number 23761-24-2 [1]
Molecular Formula CsHsBrO [2]
Molecular Weight 148.99 g/mol [2]
IUPAC Name 3-bromocyclobutan-1-one [1]
SMILES C1C(CC1=0)Br [1]
InChiKey SMBXPJHSQKKYFY- o
UHFFFAOYSA-N
Appearance Light yellow oil [2]

Hazard Statements

H302 (Harmful if swallowed),
H317 (May cause an allergic
skin reaction), H319 (Causes

serious eye irritation)

[1]

Synthesis of 3-Bromocyclobutanone: A Detailed

Protocol

The most common and efficient laboratory-scale synthesis of 3-bromocyclobutanone involves

the brominative decarboxylation of 3-oxocyclobutanecarboxylic acid. The following protocol is

adapted from a well-established procedure.[2]

Experimental Protocol: Synthesis from 3-
Oxocyclobutanecarboxylic Acid

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1528419#3-bromocyclobutanone-as-a-building-
block-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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